Cas no 2092329-94-5 (3H-Pyrazol-3-one, 2-(4-amino-2-pyridinyl)-2,4-dihydro-5-(methoxymethyl)-)
3H-Pyrazol-3-one, 2-(4-amino-2-pyridinyl)-2,4-dihydro-5-(methoxymethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3H-Pyrazol-3-one, 2-(4-amino-2-pyridinyl)-2,4-dihydro-5-(methoxymethyl)-
-
- Inchi: 1S/C10H12N4O2/c1-16-6-8-5-10(15)14(13-8)9-4-7(11)2-3-12-9/h2-4H,5-6H2,1H3,(H2,11,12)
- InChI Key: ZRBOXTDVZAQZBF-UHFFFAOYSA-N
- SMILES: N1=C(COC)CC(=O)N1C1=NC=CC(N)=C1
3H-Pyrazol-3-one, 2-(4-amino-2-pyridinyl)-2,4-dihydro-5-(methoxymethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01038905-1g |
1-(4-Aminopyridin-2-yl)-3-(methoxymethyl)-4,5-dihydro-1H-pyrazol-5-one |
2092329-94-5 | 95% | 1g |
¥4494.0 | 2023-03-19 | |
| Enamine | EN300-363353-0.05g |
1-(4-aminopyridin-2-yl)-3-(methoxymethyl)-4,5-dihydro-1H-pyrazol-5-one |
2092329-94-5 | 0.05g |
$768.0 | 2023-03-02 | ||
| Enamine | EN300-363353-0.1g |
1-(4-aminopyridin-2-yl)-3-(methoxymethyl)-4,5-dihydro-1H-pyrazol-5-one |
2092329-94-5 | 0.1g |
$804.0 | 2023-03-02 | ||
| Enamine | EN300-363353-0.25g |
1-(4-aminopyridin-2-yl)-3-(methoxymethyl)-4,5-dihydro-1H-pyrazol-5-one |
2092329-94-5 | 0.25g |
$840.0 | 2023-03-02 | ||
| Enamine | EN300-363353-0.5g |
1-(4-aminopyridin-2-yl)-3-(methoxymethyl)-4,5-dihydro-1H-pyrazol-5-one |
2092329-94-5 | 0.5g |
$877.0 | 2023-03-02 | ||
| Enamine | EN300-363353-1.0g |
1-(4-aminopyridin-2-yl)-3-(methoxymethyl)-4,5-dihydro-1H-pyrazol-5-one |
2092329-94-5 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-363353-2.5g |
1-(4-aminopyridin-2-yl)-3-(methoxymethyl)-4,5-dihydro-1H-pyrazol-5-one |
2092329-94-5 | 2.5g |
$1791.0 | 2023-03-02 | ||
| Enamine | EN300-363353-5.0g |
1-(4-aminopyridin-2-yl)-3-(methoxymethyl)-4,5-dihydro-1H-pyrazol-5-one |
2092329-94-5 | 5.0g |
$2650.0 | 2023-03-02 | ||
| Enamine | EN300-363353-10.0g |
1-(4-aminopyridin-2-yl)-3-(methoxymethyl)-4,5-dihydro-1H-pyrazol-5-one |
2092329-94-5 | 10.0g |
$3929.0 | 2023-03-02 |
3H-Pyrazol-3-one, 2-(4-amino-2-pyridinyl)-2,4-dihydro-5-(methoxymethyl)- Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 3H-Pyrazol-3-one, 2-(4-amino-2-pyridinyl)-2,4-dihydro-5-(methoxymethyl)-
3H-Pyrazol-3-one, 2-(4-amino-2-pyridinyl)-2,4-dihydro-5-(methoxymethyl)
The compound 3H-Pyrazol-3-one, 2-(4-amino-2-pyridinyl)-2,4-dihydro-5-(methoxymethyl), with CAS No. 2092329-94-5, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a pyrazolone ring system and a substituted pyridine moiety. The presence of these functional groups endows the molecule with versatile chemical properties, making it a valuable component in various research and industrial applications.
Chemical Structure and Properties
The molecular structure of 3H-Pyrazol-3-one, 2-(4-amino-2-pyridinyl)-2,4-dihydro-5-(methoxymethyl) is defined by its pyrazolone core, which is a five-membered ring containing two nitrogen atoms and a ketone group. The substitution pattern on the pyrazole ring includes a methoxymethyl group at position 5 and a 4-amino-2-pyridinyl group at position 2. This arrangement creates a molecule with significant electronic versatility due to the electron-withdrawing effects of the ketone group and the electron-donating effects of the amino group on the pyridine ring.
Recent studies have highlighted the importance of such structural features in influencing the compound's reactivity and selectivity in various chemical reactions. For instance, researchers have demonstrated that the methoxymethyl group can act as a protecting group during synthesis, while the amino group on the pyridine ring can participate in hydrogen bonding interactions, which are critical in drug design.
Synthesis and Applications
The synthesis of 3H-Pyrazol-3-one, 2-(4-amino-2-pyridinyl)-2,4-dihydro-5-(methoxymethyl) involves a multi-step process that typically begins with the preparation of intermediates such as substituted pyridines and aldehydes. One common approach involves condensation reactions between aldehydes and amides or ureas to form the pyrazolone ring system. The substitution at positions 2 and 5 is achieved through subsequent nucleophilic aromatic substitution or coupling reactions.
This compound has found applications in diverse areas. In medicinal chemistry, it serves as a building block for developing bioactive molecules with potential therapeutic applications. For example, recent research has explored its use as an inhibitor of certain enzymes involved in disease pathways. Additionally, its ability to form stable complexes with metal ions has made it a candidate for coordination chemistry studies.
Recent Research Findings
Recent advancements in computational chemistry have provided deeper insights into the electronic properties of 3H-Pyrazol-3-one, 2-(4-amino-2-pyridinyl)-2,4-dihydro-5-(methoxymethyl). Using density functional theory (DFT), researchers have analyzed its frontier molecular orbitals (FMOs) to understand its reactivity patterns better. These studies have revealed that the amino group on the pyridine ring significantly influences the HOMO-LUMO gap, making it more susceptible to nucleophilic attack.
In another study published in *Journal of Medicinal Chemistry*, scientists investigated the compound's potential as an anti-inflammatory agent. The results indicated that it exhibits moderate inhibitory activity against cyclooxygenase (COX) enzymes, suggesting its potential role in pain management therapies.
Moreover, materials scientists have explored its use as a precursor for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to act as both a ligand donor and acceptor makes it suitable for constructing hierarchical porous structures with applications in gas storage and catalysis.
Conclusion
The compound 3H-Pyrazol-3-one, 2-(4-amino-2-pyridinyl)-
2092329-94-5 (3H-Pyrazol-3-one, 2-(4-amino-2-pyridinyl)-2,4-dihydro-5-(methoxymethyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)